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Compound of Interest

Compound Name: SCR1693

Cat. No.: B14748107

For researchers, scientists, and drug development professionals utilizing SCR1693, adherence
to proper disposal protocols is critical for maintaining laboratory safety and environmental
compliance. While specific disposal instructions for SCR1693 (CAS # 24053-96-1) are not
readily available, this guide provides a comprehensive framework based on the chemical's
known properties and general best practices for the disposal of hazardous research chemicals.

SCR1693 is categorized as an irritant, and its health hazards have not been fully investigated.
Therefore, treating it as a hazardous waste is mandatory. The following procedures are
designed to ensure the safe handling and disposal of SCR1693 and associated contaminated
materials.

Chemical and Safety Data

A clear understanding of the chemical's properties is the first step in safe handling and
disposal. The following table summarizes the key data for SCR1693.
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Property Value
Chemical Formula C10H15CIO2S
Molecular Weight 234.74 g/mol
CAS Number 24053-96-1
Known Hazards Irritant

Avoid prolonged exposure. Do not breathe

Emergency Overview _ _
vapor. Use caution when handling.

Experimental Protocols: Disposal of SCR1693

The disposal of SCR1693 must be handled as a hazardous waste stream. The following step-
by-step protocol should be followed:

1. Personal Protective Equipment (PPE):
o Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

 All handling of SCR1693 waste should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[1]

2. Waste Segregation and Collection:

e Do not mix SCR1693 waste with other chemical waste streams unless compatibility is
confirmed.

o Collect all SCR1693 waste, including unused product, solutions, and contaminated materials
(e.g., pipette tips, gloves, and absorbent pads), in a designated, leak-proof, and chemically
compatible container.[2][3][4]

e The container should be clearly labeled as "Hazardous Waste: SCR1693" and include the
chemical formula and any known hazards.[5]

3. Container Management:
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» Keep the hazardous waste container securely closed at all times, except when adding waste.

[2][5]

» Store the waste container in a designated satellite accumulation area that is away from
general laboratory traffic and incompatible chemicals.[5][6]

e Ensure the storage area has secondary containment to capture any potential leaks.[6]
4. Disposal of Empty Containers:
o Empty containers of SCR1693 must also be disposed of as hazardous waste.

o Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste.[2][7]

 After rinsing, deface or remove the original label and dispose of the container as solid waste,
or as directed by your institution's Environmental Health and Safety (EHS) office.[2]

5. Final Disposal:

» Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the SCR1693 waste.

e Provide the EHS office with all relevant information, including the completed hazardous
waste label and any available safety data sheets.

Mandatory Visualization: SCR1693 Disposal
Workflow

The following diagram illustrates the logical workflow for the proper disposal of SCR1693.
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Caption: Logical workflow for the safe disposal of SCR1693.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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